Cas no 80646-53-3 (5-(2-bromovinyl)-3-amino-2',3'-dideoxyuridine)

• Product Name: 5-(2-bromovinyl)-3-amino-2',3'-dideoxyuridine
• CAS No: 80646-53-3
• MF: C₁₁H₁₄BrN₃O₄
• MW: 332.15056180954
• CID: 985905
• PubChem ID: 6439573
• Update Time: 2025-04-20

5-(2-bromovinyl)-3-amino-2',3'-dideoxyuridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromovinyl)-3-amino-2',3'-dideoxyuridine
• Uridine, 3'-amino-5-(2-bromoethenyl)-2',3'-dideoxy-, (E)-
• 1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)oxolan-2-yl]-5-[(E)-2-bromoethenyl]pyrimidine-2,4-dione
• 3'-amino-(e)-5-(2-bromovinyl)-2' ,3'-dideoxyuridine
• 80646-53-3
• 3'-Amino-5-bvdu

• Inchi： 1S/C11H14BrN3O4/c12-2-1-6-4-15(11(18)14-10(6)17)9-3-7(13)8(5-16)19-9/h1-2,4,7-9,16H,3,5,13H2,(H,14,17,18)/b2-1+/t7-,8+,9+/m0/s1
• InChI Key： WJHJONRRQDUUDU-PIXDULNESA-N
• SMILES： Br/C=C/C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)N)=O)=O

Computed Properties

• Exact Mass: 331.01677g/mol
• Monoisotopic Mass: 331.01677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 105Ų